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Compound of Interest

Compound Name: Vamidothion

Cat. No.: B1683475

Vamidothion: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vamidothion is an organophosphate insecticide and acaricide known for its systemic activity in
plants. This technical guide provides an in-depth overview of its chemical structure,
physicochemical properties, and mechanism of action. Key quantitative data are presented in
structured tables for ease of reference. Furthermore, this document outlines generalized
experimental protocols for the determination of critical physicochemical parameters and
includes a visual representation of its primary biological target interaction.

Chemical Structure and Identification

Vamidothion is chemically identified as O,0-Dimethyl S-(2-(1-methylcarbamoylethylthio)ethyl)
phosphorothioate.[1] It is an organic thiophosphate that contains a characteristic
phosphorothioate group.[2] The presence of a chiral center results in Vamidothion existing as
a mixture of optical isomers.[3]
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Physicochemical Properties

The physicochemical properties of Vamidothion are crucial for understanding its
environmental fate, transport, and biological activity. It presents as colorless crystals or a
colorless to pale yellow liquid.

Property Value Source
Molecular Weight 287.34 g/mol

Melting Point 46-48°C

Boiling Point Decomposes on burning

Water Solubility Very good

Vapor Pressure Negligible at 20°C

Appearance Colorless crystals

Experimental Protocols

Detailed experimental protocols for the determination of Vamidothion's specific
physicochemical properties are not readily available in the public domain. However, the
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following sections describe generalized, standard laboratory procedures for determining the
key properties of organic compounds like Vamidothion.

Melting Point Determination (Capillary Method)

The melting point of a solid organic compound can be determined by heating a small sample in
a capillary tube and observing the temperature range over which it melts.

Methodology:

A small amount of finely powdered Vamidothion is packed into a capillary tube, sealed at
one end.

e The capillary tube is placed in a melting point apparatus, which contains a heating block and
a thermometer.

e The sample is heated at a slow, controlled rate (e.g., 1-2°C per minute).

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range.

A sharp melting range (typically 1-2°C) is indicative of a pure compound.

Water Solubility Determination (Flask Method)

The solubility of an organic compound in water is determined by finding the maximum amount
of the substance that can be dissolved in a given amount of water at a specific temperature.

Methodology:

o A known volume of distilled water is placed in a flask and maintained at a constant
temperature (e.g., 20°C) using a water bath.

o Small, pre-weighed portions of Vamidothion are added to the flask.
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e The mixture is stirred vigorously after each addition until the solid is completely dissolved.

e The process is continued until a saturated solution is formed, indicated by the persistence of
undissolved solid.

e The total weight of the dissolved Vamidothion is recorded, and the solubility is expressed in
grams per 100 mL of water.

Vapor Pressure Determination (Gas Saturation Method)

The vapor pressure of a substance is the pressure exerted by its vapor when in thermodynamic
equilibrium with its condensed phases (solid or liquid) at a given temperature.

Methodology:

A stream of an inert gas (e.g., nitrogen) is passed at a known, slow, and constant flow rate
through or over a sample of Vamidothion maintained at a constant temperature.

e The inert gas becomes saturated with the vapor of Vamidothion.

o The mass of Vamidothion vapor carried by the gas is determined by passing the gas stream
through a cold trap or an absorbent and measuring the increase in mass.

e The vapor pressure is then calculated from the mass of vaporized substance, the volume of
the carrier gas, and the temperature, using the ideal gas law.

Mechanism of Action: Acetylcholinesterase
Inhibition

Vamidothion, like other organophosphate insecticides, exerts its toxic effects primarily through
the inhibition of the enzyme acetylcholinesterase (AChE). AChE is critical for the proper

functioning of the nervous system, where it hydrolyzes the neurotransmitter acetylcholine
(ACh), terminating the nerve impulse.

The inhibition of AChE by Vamidothion leads to an accumulation of ACh at the synaptic cleft.
This results in the continuous stimulation of cholinergic receptors, leading to a state of
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cholinergic crisis characterized by symptoms such as muscle weakness, paralysis, and in
severe cases, respiratory failure and death.
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Caption: Vamidothion's inhibition of acetylcholinesterase.

Conclusion

Vamidothion is a potent organophosphate insecticide with well-defined chemical and physical
properties. Its primary mechanism of action involves the irreversible inhibition of
acetylcholinesterase, leading to neurotoxicity. The information presented in this guide provides
a foundational understanding for researchers and professionals working in the fields of
toxicology, environmental science, and drug development. Further research into specific
analytical methods and the environmental fate of Vamidothion is encouraged for a more
comprehensive risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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